4-[3-(4-Methylphenyl)propyl]aniline

Specification

• CAS No.: 80861-27-4
• Molecular Formula: C16H19N
• Molecular Weight: 225.33 g/mol
• IUPAC Name: 4-[3-(4-methylphenyl)propyl]aniline
• Standard InChI: InChI=1S/C16H19N/c1-13-5-7-14(8-6-13)3-2-4-15-9-11-16(17)12-10-15/h5-12H,2-4,17H2,1H3
• Standard InChI Key: URPVXOSXGYJGIL-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)CCCC2=CC=C(C=C2)N
• Canonical SMILES: CC1=CC=C(C=C1)CCCC2=CC=C(C=C2)N

Introduction

Structural and Nomenclature Overview

4-[3-(4-Methylphenyl)propyl]aniline belongs to the class of aromatic amines, distinguished by an amino group (-NH2) attached to a benzene ring. The compound’s systematic IUPAC name reflects its substituents: a propyl chain bridges the aniline ring (position 4) and a para-methylphenyl group (4-methylphenyl). The molecular formula is C16H19N, with a molecular weight of 225.33 g/mol.

Molecular Architecture

The molecule consists of two aromatic systems:

• Aniline moiety: A benzene ring with an amino group at the para position.

• Para-methylphenyl group: A second benzene ring substituted with a methyl group at the para position, connected via a three-carbon aliphatic chain.

This configuration imparts both lipophilic (from the methyl and propyl groups) and hydrophilic (from the amino group) properties, influencing its solubility and reactivity.

Table 1: Key Structural Properties

Property	Value
Molecular Formula	C16H19N
Molecular Weight	225.33 g/mol
IUPAC Name	4-[3-(4-Methylphenyl)propyl]aniline
Synonyms	4-(3-(p-Tolyl)propyl)aniline

Synthesis and Manufacturing

The synthesis of 4-[3-(4-Methylphenyl)propyl]aniline typically involves coupling reactions between substituted anilines and alkyl halides or electrophilic agents.

Alternative Methods

• Grignard Reaction: Utilizing organomagnesium reagents to form carbon-carbon bonds between aromatic rings and alkyl chains.

• Reductive Amination: Coupling ketones or aldehydes with amines under reducing conditions.

Reactivity and Functionalization

The amino group’s nucleophilicity enables diverse transformations:

• Electrophilic Substitution: Bromination or nitration at the aromatic ring’s ortho/para positions.

• Acylation: Formation of amides via reaction with acyl chlorides.

• Cross-Coupling Reactions: Suzuki-Miyaura or Buchwald-Hartwig couplings to introduce aryl or heteroaryl groups.

Applications in Research and Industry

Pharmaceutical Intermediates

The compound’s structure aligns with motifs found in:

• Anticancer Agents: As a building block for kinase inhibitors targeting aberrant cell signaling.

• Antimicrobials: Functionalization to enhance membrane permeability.

Materials Science

• Polymer Synthesis: Incorporation into polyurethanes or epoxies to modify thermal stability.

• Surface Modifiers: Silane-like derivatives for coating technologies, leveraging the propyl chain’s flexibility.

Challenges and Future Directions

Current limitations include sparse thermodynamic data and scalability concerns in synthesis. Future research should prioritize:

• Catalytic Efficiency: Developing greener catalysts for alkylation steps.

• Biological Screening: Evaluating toxicity and bioactivity in vitro.